Cas no 68661-15-4 (Phenylacetic-alpha-13C acid)

• Product Name: Phenylacetic-alpha-13C acid
• CAS No: 68661-15-4
• MF: C₈H₈O₂
• MW: 137.140577316284
• CID: 820835
• PubChem ID: 16211873
• Update Time: 2025-04-19

Phenylacetic-alpha-13C acid Chemical and Physical Properties

Names and Identifiers

• Phenylacetic-alpha-13C acid
• Phenylacetic acid-2-13C
• (2-13C)-phenylacetic acid
• [2-13C]-phenylacetic acid
• 13C-Phenylessigsaeure
• 293849_ALDRICH
• A-13C
• FT-0641197
• phenyl-[2-13C]acetic acid
• Phenylacetic acid-
• Phenylessigsaeure (1-13C)
• 68661-15-4
• DTXSID60583506
• Phenyl(2-~13~C)acetic acid
• CID 16211873
• Phenylacetic acid-2-13C, 99 atom % 13C

• Inchi： 1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i6+1
• InChI Key： WLJVXDMOQOGPHL-PTQBSOBMSA-N
• SMILES： OC([13CH2]C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 137.055784329g/mol
• Monoisotopic Mass: 137.055784329g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.089 g/mL at 25 °C
• Melting Point: 77-79 °C(lit.)
• Boiling Point: 265 °C(lit.)

Phenylacetic-alpha-13C acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives